1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 1-(2,2-difluoroethyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C6H6F2N2O2/c7-5(8)3-10-2-1-4(9-10)6(11)12/h1-2,5H,3H2,(H,11,12)
• InChI Key: OLHZBMQEQFYPKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1C(=O)O)CC(F)F
• Molecular Formula: C6H6F2N2O2
• Molecular Weight: 176.12 g/mol
• CAS RN: 1006486-39-0

Description

“1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylic acid” is a compound that contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is a five-membered ring with two nitrogen atoms and three carbon atoms. It also contains a carboxylic acid group (-COOH) and a 2,2-difluoroethyl group attached to the pyrazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole ring, the 2,2-difluoroethyl group, and the carboxylic acid group. The presence of the fluorine atoms in the 2,2-difluoroethyl group could potentially influence the chemical behavior of the compound due to the high electronegativity of fluorine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the pyrazole ring, the 2,2-difluoroethyl group, and the carboxylic acid group. For example, the carboxylic acid group could potentially make the compound acidic.

Scientific Research Applications

Chemical Synthesis and Functionalization

1-(2,2-Difluoroethyl)-1H-pyrazole-3-carboxylic acid serves as a precursor in chemical synthesis, particularly in the functionalization of pyrazole compounds. Studies have demonstrated its conversion through various reactions into N-(hydroxyphenyl)-1H-pyrazole-3-carboxamides and other derivatives. These functionalization reactions are significant for creating compounds with potential applications in medicinal chemistry and material science (Yıldırım & Kandemirli, 2006).

Theoretical and Experimental Studies

The compound has been the subject of both experimental and theoretical studies to understand its reaction mechanisms and structural properties. These studies involve advanced spectroscopic techniques and computational methods to elucidate the nature of the synthesized compounds and their potential applications (Yıldırım et al., 2005).

Metal-Organic Frameworks (MOFs)

1-(2,2-Difluoroethyl)-1H-pyrazole-3-carboxylic acid derivatives have been utilized in the synthesis of Metal-Organic Frameworks (MOFs), which are critical for various applications such as gas storage, separation, and catalysis. The research in this area explores the structural diversity of MOFs and their properties, contributing to the development of new materials with enhanced performance (Jacobsen et al., 2018).

Electrochemiluminescence (ECL)

The compound and its derivatives have been explored for their electrochemiluminescence properties, which have potential applications in sensing and imaging technologies. These studies focus on the synthesis of novel compounds and their luminescent properties, contributing to the development of new ECL materials (Feng et al., 2016).

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various enzymes and receptors, influencing their function

Mode of Action

The mode of action of 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylic acid involves electrophilic 2,2-difluoroethylation of thiol, amine, and alcohol nucleophiles . This process is facilitated by a hypervalent iodine reagent, (2,2-difluoro-ethyl)(aryl)iodonium triflate, via a proposed ligand coupling mechanism .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future directions for the study of this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical, future studies could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its efficacy and safety in preclinical and clinical trials.